Cas no 2228304-41-2 (2-(4-methyloxan-4-yl)methylpyrrolidine)

• Product Name: 2-(4-methyloxan-4-yl)methylpyrrolidine
• CAS No: 2228304-41-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6324109
• PubChem ID: 165638828
• Update Time: 2025-05-20

2-(4-methyloxan-4-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyloxan-4-yl)methylpyrrolidine
• 2-[(4-methyloxan-4-yl)methyl]pyrrolidine
• 2228304-41-2
• EN300-1778977

• Inchi： 1S/C11H21NO/c1-11(4-7-13-8-5-11)9-10-3-2-6-12-10/h10,12H,2-9H2,1H3
• InChI Key： QBLDDIOODFUJLE-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)CC1CCCN1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-methyloxan-4-yl)methylpyrrolidine

Introduction to 2-(4-methyloxan-4-yl)methylpyrrolidine (CAS No: 2228304-41-2)

2-(4-methyloxan-4-yl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 2228304-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural versatility. The presence of both a pyrrolidine ring and an oxygenated side chain featuring a methyloxan-4-yl moiety makes it a promising candidate for further exploration in drug discovery and development.

The pyrrolidine core is a common structural motif in many bioactive molecules, known for its ability to mimic the binding pockets of enzymes and receptors. Its flexibility and ability to form hydrogen bonds make it an excellent scaffold for designing molecules with specific interactions. In contrast, the methyloxan-4-yl group introduces an oxygen-rich side chain that can enhance solubility, improve metabolic stability, and potentially modulate the pharmacokinetic properties of the compound. This combination of structural features suggests that 2-(4-methyloxan-4-yl)methylpyrrolidine may exhibit unique pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have shown that the methyloxan-4-yl moiety can interact with hydrophobic pockets in proteins, while the pyrrolidine ring can engage in hydrogen bonding networks. These interactions are critical for designing molecules that can effectively modulate biological pathways. For instance, research has indicated that derivatives of pyrrolidine have been explored as inhibitors of various kinases and enzymes involved in cancer metabolism.

In the context of drug discovery, the synthesis of 2-(4-methyloxan-4-yl)methylpyrrolidine presents both challenges and opportunities. The introduction of the methyloxan-4-yl group requires precise control over reaction conditions to ensure regioselectivity and yield optimization. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic structures with high efficiency. These techniques have been instrumental in the development of novel pharmaceuticals and have paved the way for exploring new derivatives like 2-(4-methyloxan-4-yl)methylpyrrolidine.

The potential applications of 2-(4-methyloxan-4-yl)methylpyrrolidine extend beyond traditional drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. For example, researchers have investigated its use in designing small-molecule probes for studying protein-protein interactions. These probes can provide insights into cellular processes and help identify new therapeutic targets.

Furthermore, the growing interest in natural product-inspired drug design has highlighted the importance of heterocyclic compounds derived from bioactive molecules found in plants and microorganisms. The structural framework of 2-(4-methyloxan-4-yl)methylpyrrolidine bears resemblance to certain natural products known for their pharmacological effects. By leveraging this inspiration, chemists can design molecules that mimic the bioactivity of these natural compounds while improving their pharmacokinetic properties.

One area where 2-(4-methyloxan-4-yl)methylpyrrolidine shows promise is in the development of treatments for neurological disorders. Pyrrolidine derivatives have been explored as potential candidates for modulating neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The oxygenated side chain introduced by the methyloxan-4-yl group may enhance binding affinity to specific receptors or enzymes, making this compound a candidate for further investigation.

The synthesis and characterization of 2-(4-methyloxan-4-yl)methylpyrrolidine also contribute to our understanding of fundamental chemical principles. Researchers studying this compound can gain insights into reaction mechanisms, stereoelectronic effects, and molecular recognition processes. These insights are not only valuable for developing new synthetic strategies but also for advancing our knowledge of how small molecules interact with biological systems.

In conclusion, 2-(4-methyloxan-4-yl)methylpyrrolidine (CAS No: 2228304-41-2) represents a fascinating compound with potential applications in pharmaceuticals, biochemical research, and drug discovery. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while its synthesis provides insights into modern chemical methodologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic studies and industrial developments.